Cas no 177843-72-0 (5-methyl-1H-Benzimidazol-6-amine)

• Product Name: 5-methyl-1H-Benzimidazol-6-amine
• CAS No: 177843-72-0
• MF: C₈H₉N₃
• MW: 147.177160978317
• MDL: MFCD19216375
• CID: 112741
• PubChem ID: 18375838
• Update Time: 2025-04-18

5-methyl-1H-Benzimidazol-6-amine Chemical and Physical Properties

Names and Identifiers

• 5-methyl-1H-Benzimidazol-6-amine
• 1H-Benzimidazol-6-amine,5-methyl-
• 6-methyl-1H-benzimidazol-5-amine
• 6-Methyl-1H-benzo[d]iMidazol-5-aMine
• 1H-Benzimidazol-5-amine, 6-methyl- (9CI)
• 5-methyl-1H-benzo[d]imidazol-6-amine 6-methyl-3H-benzo[d]imidazol-5-amine 1H-Benzimidazol-5-amine, 6-methyl- (9CI)
• XVQBQKMMHJQBSP-UHFFFAOYSA-N
• CS-0375698
• SCHEMBL1839055
• BS-49610
• 177843-72-0
• 5-amino-6-methybenzimidazole
• 5-Amino-6-methylbenzimidazole
• FT-0712160
• AKOS006350047
• 5-methyl-1H-benzo[d]imidazol-6-amine
• E76109
• 6-METHYL-1H-1,3-BENZODIAZOL-5-AMINE
• DA-09176

• MDL： MFCD19216375
• Inchi： 1S/C8H9N3/c1-5-2-7-8(3-6(5)9)11-4-10-7/h2-4H,9H2,1H3,(H,10,11)
• InChI Key： XVQBQKMMHJQBSP-UHFFFAOYSA-N
• SMILES： N1C=NC2C=C(C(C)=CC1=2)N

Computed Properties

• Exact Mass: 147.07977
• Monoisotopic Mass: 147.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• PSA: 54.7